molecular formula C12H14N2O2 B8567147 2-Amino-3-(3-indolyl)butanoic acid

2-Amino-3-(3-indolyl)butanoic acid

Cat. No.: B8567147
M. Wt: 218.25 g/mol
InChI Key: CZSQAYAIWDEOSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(3-indolyl)butanoic acid is a non-proteinogenic amino acid featuring a four-carbon backbone (butanoic acid) with an indole moiety at the β-position. While structurally analogous to L-tryptophan (2-amino-3-(3-indolyl)propanoic acid), the extended aliphatic chain may confer distinct physicochemical and biological properties. The indole group, a bicyclic aromatic structure, enables π-π interactions and hydrogen bonding, making it relevant in metal chelation and biomolecular recognition .

Properties

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

2-amino-3-(1H-indol-3-yl)butanoic acid

InChI

InChI=1S/C12H14N2O2/c1-7(11(13)12(15)16)9-6-14-10-5-3-2-4-8(9)10/h2-7,11,14H,13H2,1H3,(H,15,16)

InChI Key

CZSQAYAIWDEOSA-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CNC2=CC=CC=C21)C(C(=O)O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-amino-3-(3-indolyl)butanoic acid and analogous compounds:

Compound Name Molecular Formula Molecular Weight Side Chain Group Key Properties/Applications
2-Amino-3-(3-indolyl)butanoic acid C₁₂H₁₄N₂O₂ ~218.25* Indole (β-position) Hypothesized metal chelation, synthetic biology applications (inferred)
L-Tryptophan C₁₁H₁₂N₂O₂ 204.23 Indole (β-position) Serotonin/melatonin precursor, protein biosynthesis
2-Amino-3-(4-hydroxyphenyl)propanoic acid (Tyrosine) C₉H₁₁NO₃ 181.19 Phenol (β-position) Phosphorylation sites, redox activity
2-Amino-4-(methylthio)butanoic acid (Methionine) C₅H₁₁NO₂S 149.21 Methylthioether (γ-position) Sulfur metabolism, antioxidant roles
2-Amino-3-sulfhydrylpropanoic acid (Cysteine) C₃H₇NO₂S 121.16 Thiol (β-position) Disulfide bond formation, metal binding

Key Findings:

Structural Flexibility vs. Rigidity: The butanoic acid backbone of 2-amino-3-(3-indolyl)butanoic acid provides greater conformational flexibility compared to L-tryptophan’s shorter propanoic chain. This may enhance its adaptability in metal-ligand complexes but reduce binding specificity .

Side Chain Interactions: The indole group’s electron-rich π-system enables stronger metal coordination than tyrosine’s phenol or methionine’s thioether groups. However, cysteine’s thiol exhibits superior redox activity and metal-binding kinetics .

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